Cas no 1989638-06-3 (rac-(2R,4S)-2-(trifluoromethyl)oxane-4-carboxylic acid, cis)

• Product Name: rac-(2R,4S)-2-(trifluoromethyl)oxane-4-carboxylic acid, cis
• CAS No: 1989638-06-3
• MF: C₇H₉F₃O₃
• MW: 198.139773130417
• MDL: MFCD30347860
• CID: 4728341
• PubChem ID: 122164544
• Update Time: 2025-11-02

rac-(2R,4S)-2-(trifluoromethyl)oxane-4-carboxylic acid, cis Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-2-(Trifluoromethyl)oxane-4-carboxylic acid
• rac-(2R,4S)-2-(trifluoromethyl)oxane-4-carboxylic acid, cis

• MDL： MFCD30347860
• Inchi： 1S/C7H9F3O3/c8-7(9,10)5-3-4(6(11)12)1-2-13-5/h4-5H,1-3H2,(H,11,12)/t4-,5+/m1/s1
• InChI Key： HDOJXQGRYABIKO-UHNVWZDZSA-N
• SMILES： FC([C@@H]1C[C@H](C(=O)O)CCO1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5

Additional information on rac-(2R,4S)-2-(trifluoromethyl)oxane-4-carboxylic acid, cis

Comprehensive Overview of rac-(2R,4S)-2-(trifluoromethyl)oxane-4-carboxylic acid, cis (CAS No. 1989638-06-3)

rac-(2R,4S)-2-(trifluoromethyl)oxane-4-carboxylic acid, cis is a specialized chiral compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the oxane ring, make it a valuable intermediate for drug discovery. The compound's CAS number 1989638-06-3 ensures precise identification in chemical databases, facilitating research and regulatory compliance.

The growing interest in fluorinated compounds in medicinal chemistry has positioned rac-(2R,4S)-2-(trifluoromethyl)oxane-4-carboxylic acid, cis as a key player. Researchers are particularly drawn to its stereochemical properties, which influence biological activity and metabolic stability. Recent studies highlight its role in developing enzyme inhibitors and receptor modulators, addressing pressing needs in oncology and neurology.

From a synthetic perspective, the cis configuration of this compound offers distinct advantages in asymmetric synthesis. Its carboxylic acid functionality allows for further derivatization, enabling the creation of diverse molecular architectures. This versatility aligns with current trends in fragment-based drug design and click chemistry, making it a sought-after building block in modern organic synthesis.

The compound's physicochemical properties warrant careful consideration. Its logP value and hydrogen bonding capacity suggest favorable drug-like characteristics, while the trifluoromethyl group enhances membrane permeability. These attributes contribute to its growing popularity in ADMET optimization studies, particularly for CNS-targeting therapeutics.

Market analysis indicates increasing demand for chiral fluorinated intermediates like rac-(2R,4S)-2-(trifluoromethyl)oxane-4-carboxylic acid, cis. Pharmaceutical companies are investing heavily in stereoselective synthesis technologies to meet this demand, driving innovation in continuous flow chemistry and biocatalysis. The compound's relevance extends to crop protection chemicals, where fluorinated motifs demonstrate improved efficacy and environmental profiles.

Quality control of CAS 1989638-06-3 requires advanced analytical techniques. Modern laboratories employ chiral HPLC and LC-MS to verify stereochemical purity, while NMR spectroscopy confirms structural integrity. These rigorous standards reflect the compound's importance in GMP-compliant manufacturing processes for clinical candidates.

Environmental considerations surrounding fluorinated compounds have prompted research into green chemistry approaches for rac-(2R,4S)-2-(trifluoromethyl)oxane-4-carboxylic acid, cis. Recent advancements in catalytic fluorination and solvent-free reactions demonstrate the industry's commitment to sustainable practices while maintaining synthetic efficiency.

The future outlook for rac-(2R,4S)-2-(trifluoromethyl)oxane-4-carboxylic acid, cis appears promising. With the expanding applications of organofluorine chemistry in PET imaging probes and bioconjugation, this compound is poised to play a pivotal role in next-generation diagnostic and therapeutic agents. Its unique combination of stereochemical complexity and fluorine effects continues to inspire novel research directions across multiple scientific disciplines.